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Compound of Interest

Compound Name: 2-Cyclohexylethylamine

Cat. No.: B1584594

For Immediate Reference: Essential Safety and Handling Protocols for 2-
Cyclohexylethylamine

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with 2-Cyclohexylethylamine (CAS No: 4442-85-7).
Adherence to these protocols is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Understanding the Hazard Profile

2-Cyclohexylethylamine is a corrosive and flammable organic compound that demands
careful handling.[1][2] It can cause severe skin burns and eye damage.[1][2][3] Inhalation,
ingestion, or skin absorption may lead to toxic effects.[3]

Physicochemical Properties
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Property Value

Molecular Formula CsH17N[1][4]

Molecular Weight 127.23 g/mol [1][4]

Boiling Point 159-161°C / 96°C at 40 mmHg[2][5]
Melting Point -15°C to -50°C[2][5]

Flash Point 51°C[5]

| Density | 0.87 g/mL at 20°C[5] |

GHS Hazard Classification

Hazard Class Category Hazard Statement
o H226: Flammable liquid
Flammable Liquids 3
and vapor[1]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[1]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damagel[1]
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4
[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4

skin[3]

| Acute Toxicity, Inhalation | 4 | H332: Harmful if inhaled[3] |

Personal Protective Equipment (PPE) Requirements

A thorough risk assessment should precede any handling of 2-Cyclohexylethylamine to

ensure the appropriate level of PPE is utilized.[6] The following table outlines the

recommended PPE for routine handling.
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Body Part

Recommended Equipment

Specifications and Use

Eye and Face

Chemical splash goggles and
a face shield

Must meet ANSI Z.87.1
standards. A face shield should
be worn over goggles,
especially when there is a risk

of splashing.[6][7]

Skin and Body

Chemical-resistant gloves
(e.g., nitrile, neoprene), a
flame-resistant lab coat, and

closed-toe shoes

Disposable nitrile gloves
provide good short-term
protection. Always consult the
glove manufacturer's chemical
resistance guide. Lab coats

should remain fully buttoned.

[6]L7]

Respiratory

Use in a well-ventilated area,
preferably a chemical fume
hood. A respirator may be
necessary for procedures that
could generate significant
vapors or in poorly ventilated

areas.

If a respirator is required, a
respiratory protection program
that includes training and fit

testing must be implemented.

[6]7]

Operational Plan: Handling, Storage, and Disposal

Handling Protocol:

¢ Ventilation: Always handle 2-Cyclohexylethylamine in a well-ventilated area, preferably

within a certified chemical fume hood.[6][8]

« Ignition Sources: Due to its flammability, keep the compound away from heat, sparks, open

flames, and other ignition sources.[6] Use only non-sparking tools and explosion-proof

equipment.[6]

» Personal Contact: Avoid all personal contact, including inhalation of vapors or mists.[9] Do

not allow clothing wet with the material to remain in contact with the skin.[9]
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o Equipment: Ensure that eyewash stations and safety showers are readily accessible and in
close proximity to the workstation.[8]

Storage Protocol:

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8]
e Location: Store in a designated corrosives area.[8]

e Incompatibilities: Keep away from strong acids and strong oxidizing agents.[3][9]
Disposal Plan:

o Waste Characterization: This material and its container must be disposed of as hazardous
waste.[9]

e Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[8][9] Do not empty into drains.[8]

e Procedure: Collect waste in a properly labeled, sealed container for disposal by a licensed
hazardous waste disposal company.

Emergency Procedures: Spills and Exposure

Spill Response:

e Minor Spills:
o Remove all ignition sources.[9]
o Ventilate the area.
o Wear appropriate PPE.

o Absorb the spill with inert material (e.g., sand, vermiculite) and collect it into a sealed
container for hazardous waste disposal.[6]

e Major Spills:
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o Evacuate the area and move upwind.[9]

o Alert emergency responders and inform them of the location and nature of the hazard.[9]

o Do not touch the spilled material.[9]

First Aid for Exposure:

Exposure Route First Aid Protocol

Immediately remove all contaminated
clothing. Rinse the affected skin with

Skin Contact large amounts of water for at least 15
minutes.[8] Seek immediate medical
attention.[8]

Immediately hold eyelids apart and flush the eye
continuously with running water for at least 15

Eye Contact minutes.[8][9] Remove contact lenses if present
and easy to do.[8] Seek immediate medical

attention.[8]

Move the person to fresh air and keep them
) warm and at rest.[10] If breathing has stopped,
Inhalation o o ) )
perform artificial respiration.[10] Seek immediate

medical attention.

| Ingestion | Do NOT induce vomiting.[8] Rinse the mouth with water. Seek immediate medical
attention.[11] |

Workflow for Handling 2-Cyclohexylethylamine
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Workflow for Safe Handling of 2-Cyclohexylethylamine
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Caption: Workflow for the safe handling of 2-Cyclohexylethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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